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Compound of Interest

Compound Name: 1-(Indolin-7-yl)ethanone

CAS No.: 104019-19-4

Cat. No.: B033993 Get Quote

Executive Directive: Immediate Action Plan
1-(Indolin-7-yl)ethanone (and related indoline/indole ketone derivatives) are organic

pharmaceutical intermediates.[1][2][3] While often not explicitly listed on EPA "P" or "U" lists

under this specific nomenclature, they must be managed as Hazardous Chemical Waste due to

their potential for skin/eye irritation, aquatic toxicity, and organic combustibility.[1]

The Golden Rule: Treat this compound as a Non-Halogenated Organic Hazardous Waste.

Under no circumstances should this material be disposed of down the drain or in regular trash.

[3]

Critical "Do's and Don'ts"
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Action Category DO DO NOT

Segregation

Segregate into Non-

Halogenated Organic waste

streams.

Mix with Oxidizers (e.g., Nitric

Acid) or Strong Acids (risk of

exothermic polymerization or

gas evolution).[1][2]

Container

Use chemically resistant HDPE

or Amber Glass containers

with vented caps if in solution.

[1][2]

Use metal containers (potential

corrosion/catalysis) or open

beakers for storage.[1][2]

Labeling

Label immediately as

"Hazardous Waste" with the

full chemical name.

Label simply as "Organic

Waste" or use

abbreviations/formulas (e.g.,

"Indoline deriv.").

State

Separate solid waste

(contaminated gloves,

weighing boats) from liquid

mother liquors.[1][2]

Flush aqueous rinses down

the sink, even if diluted.[1][2]

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity. 1-(Indolin-7-yl)ethanone is

a bicyclic nitrogenous compound.[1][2][3] Its disposal logic is governed by the Indoline core and

the Acetyl (Ethanone) functional group.[3]

Physicochemical Data for Disposal Logic[3][4]
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Property Value (Class Estimate)* Disposal Implication

Chemical Class
Organic Ketone / Indoline

Derivative

Combustible; requires

incineration.[1][2][3]

Physical State
Solid (Crystalline) / Liquid (in

solution)

Solids must be dissolved or

containerized as "Solid

Hazardous Waste."[1][2]

Water Solubility Low to Moderate

Do not attempt aqueous

treatment; high potential for

precipitation in drains.[1][2]

Flash Point Likely >100°C (Solid)

Not typically D001 (Ignitable)

unless in flammable solvent,

but burns in incinerators.[1][2]

Reactivity Acid-Sensitive

Keep away from strong acids;

indolines can undergo ring-

opening or polymerization.[1]

[2][3]

*Note: Specific values depend on the exact isomer purity. Always consult the vendor SDS

(Safety Data Sheet) for the specific lot number.[1]

Hazard Classification (GHS)[1][3][5]
H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][4][5]

H400/H410: Very toxic to aquatic life (Common for nitrogen heterocycles).[3]

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system: each step prevents the failure of the

next.[3]
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Phase 1: Waste Characterization & Segregation
Before lifting a flask, determine the matrix.[3]

Scenario A: Pure Solid Substance. (Expired shelf stock or synthesized powder).[3]

Action: Keep in original container if possible.[3][6] If transferring, use a wide-mouth HDPE

jar.[3]

Labeling: Tag as "Solid Organic Hazardous Waste."[3]

Scenario B: Reaction Mixture/Mother Liquor. (Dissolved in EtOAc, DCM, or Methanol).[1]

Action: Check the solvent.[3][7][8][9]

If dissolved in Dichloromethane (DCM)

Halogenated Waste Stream.[3]

If dissolved in Ethyl Acetate/Methanol

Non-Halogenated Waste Stream.[3]

Phase 2: Packaging[3]
Select Container: Use a dedicated waste carboy (typically 4L or 20L HDPE).[3]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion

or gas evolution.[3]

Secondary Containment: Perform all transfers within a fume hood, over a spill tray.

Phase 3: Labeling (RCRA Compliance)
A generic label is a safety violation.[3] Your label must include:

Signal Word: "HAZARDOUS WASTE"

Chemical Components: "1-(Indolin-7-yl)ethanone" (Do not use "Reaction Crude").
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Hazard Checkbox: Mark "Irritant" and "Toxic."[3]

Phase 4: Final Destruction[3]
Method: High-temperature incineration.[1][3]

Why: Incineration ensures the complete breakdown of the indole ring system into

,

, and

(scrubbed), preventing environmental bioaccumulation.[1]

Waste Stream Decision Tree (Visual Workflow)
The following diagram illustrates the logical flow for categorizing waste containing 1-(Indolin-7-
yl)ethanone.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://cymitquimica.com/products/IN-DA006VRH/51501-31-6/1-7-aminoindolin-1-ylethanone/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://cymitquimica.com/products/IN-DA006VRH/51501-31-6/1-7-aminoindolin-1-ylethanone/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b033993?utm_src=pdf-body
https://www.benchchem.com/product/b033993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: 1-(Indolin-7-yl)ethanone

Determine Physical State

Solid / Powder
(Weighing boats, gloves, pure compound)

Liquid Solution
(Reaction mix, mother liquor)

Solid Hazardous Waste Bin
(Double Bagged / HDPE Jar)

Check Solvent Type

FINAL DISPOSITION:
High-Temp Incineration

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(EtOAc, MeOH, Acetone)

No Halogens

Halogenated Organic Waste
(Carboy A)

Non-Halogenated Organic Waste
(Carboy B)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Indoline-derivative waste streams.

Emergency Procedures (Spill & Exposure)
Even with perfect protocols, accidents happen.[1] Prepare for the following scenarios.
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Scenario: Benchtop Spill (Solid)
Evacuate: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Wear a N95 dust mask if powder is

fine/aerosolized.[3]

Contain: Cover the spill with a damp paper towel to prevent dust generation.[3]

Clean: Scoop up material using a dustpan or card.[3] Place in a hazardous waste bag.

Decontaminate: Wipe the surface with soap and water (Indoline derivatives are generally

lipophilic; water alone may not suffice).[3]

Scenario: Skin/Eye Contact[3][5][6][11]
Skin: Immediately wash with soap and copious water for 15 minutes.[3][5] Indolines can

absorb through skin.[3]

Eyes: Flush at an eyewash station for 15 minutes, lifting eyelids.[1] Seek medical attention

immediately.

Regulatory Context (US EPA/RCRA)
While 1-(Indolin-7-yl)ethanone does not have a specific "P" or "U" list code (unless it is a

specific commercial chemical product formulation listed under a synonym, which is rare for this

intermediate), it is regulated by Characteristic or Generator Knowledge.[1][2][3]

Waste Code Assignment:

If the waste is ignitable (Flash point <60°C due to solvent): D001.[3]

If no specific characteristic applies, it is managed as Non-Regulated Hazardous Waste

(state-dependent) or simply Chemical Waste requiring incineration.[1][3]

Generator Status: Ensure your facility tracks the weight of this waste.[3] Accumulating >1 kg

of "P-listed" waste (unlikely here, but good practice) or >100 kg of hazardous waste per

month changes your generator status (VSQG vs. SQG vs. LQG).[3]
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Expert Insight: When in doubt, "over-classify." It is safer and legally defensible to manage a

non-regulated intermediate as "Hazardous Waste" than to dispose of a regulated compound as

general trash.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Disposal Guide: 1-(Indolin-7-yl)ethanone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033993#1-indolin-7-yl-ethanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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